Cas no 179123-09-2 (Pyrido[2,3-b]pyrazin-2(1H)-one,3-(1-methylethyl)-)

Pyrido[2,3-b]pyrazin-2(1H)-one,3-(1-methylethyl)- structure
179123-09-2 structure
Product Name:Pyrido[2,3-b]pyrazin-2(1H)-one,3-(1-methylethyl)-
CAS No:179123-09-2
MF:C10H11N3O
MW:189.213841676712
CID:113103
PubChem ID:45115756
Update Time:2025-04-18

Pyrido[2,3-b]pyrazin-2(1H)-one,3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-b]pyrazin-2(1H)-one,3-(1-methylethyl)-
    • 3-(1-METHYLETHYL)PYRIDO[2,3-B]PYRAZIN-2(1H)-ONE
    • 3-propan-2-yl-1H-pyrido[2,3-b]pyrazin-2-one
    • Pyrido[2,3-b]pyrazin-2(1H)-one, 3-(1-methylethyl)- (9CI)
    • 3-isopropyl-1h-pyrido[2,3-b]pyrazine-2-one
    • 179123-09-2
    • 3-(Propan-2-yl)pyrido[2,3-b]pyrazin-2(1H)-one
    • DTXSID30668339
    • 3-Isopropylpyrido[2,3-b]pyrazin-2(1H)-one
    • Inchi: 1S/C10H11N3O/c1-6(2)8-10(14)12-7-4-3-5-11-9(7)13-8/h3-6H,1-2H3,(H,12,14)
    • InChI Key: CPLRTZSWHQXLMU-UHFFFAOYSA-N
    • SMILES: O=C1C(C(C)C)=NC2=C(C=CC=N2)N1

Computed Properties

  • Exact Mass: 189.09033
  • Monoisotopic Mass: 189.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.35
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